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Compound of Interest

Compound Name: 5-Hepten-2-one

Cat. No.: B3045438 Get Quote

Application Note & Protocol

Introduction

5-Hepten-2-one, particularly its (E)-isomer (trans-5-hepten-2-one), is a volatile organic

compound with potential applications in the flavor and fragrance industry. While less common

than its methylated analog, 6-methyl-5-hepten-2-one (sulcatone), (E)-5-hepten-2-one
possesses a unique and complex olfactory profile that can be utilized in the creation of

nuanced flavor and fragrance compositions. This document provides an overview of its

chemical properties, potential synthesis routes, and applications, alongside a discussion of the

more widely used 6-methyl-5-hepten-2-one for comparative context.

Chemical and Physical Properties
A summary of the key chemical and physical properties for (E)-5-Hepten-2-one is presented in

Table 1. This data is crucial for formulators and chemists in predicting its behavior in various

matrices and during processing.

Table 1: Physicochemical Properties of (E)-5-Hepten-2-one
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Property Value

Molecular Formula C₇H₁₂O

Molecular Weight 112.17 g/mol

CAS Number 6714-00-7

Appearance Colorless to pale yellow liquid (estimated)

Boiling Point 151-152 °C (estimated)

Flash Point 40.7 °C (estimated)

Solubility
Soluble in alcohol; sparingly soluble in water

(5.45 g/L at 25°C)[1]

Olfactory Profile
(E)-5-Hepten-2-one is characterized by a multifaceted aroma profile. Its scent is described as

having fruity, green, herbal, earthy, fatty, and even cheesy notes.[1] This complexity allows for

its use in a variety of flavor and fragrance formulations where these specific nuances are

desired.

Synthesis of 5-Hepten-2-one
Detailed experimental protocols for the synthesis of 5-hepten-2-one are not widely published.

However, based on general organic chemistry principles, several synthetic routes can be

proposed. Two plausible methods are the Wittig reaction and the Claisen rearrangement, which

are standard techniques for the formation of carbon-carbon double bonds and γ,δ-unsaturated

ketones, respectively.

Proposed Synthesis via Wittig Reaction
The Wittig reaction is a reliable method for synthesizing alkenes from aldehydes or ketones. To

synthesize (E)-5-hepten-2-one, a stabilized ylide would be required to favor the formation of

the E-isomer.

Diagram: Proposed Wittig Reaction for (E)-5-Hepten-2-one Synthesis
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From Acetylene and Acetone From Isobutylene From Isoprene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3045438#application-of-5-hepten-2-one-in-flavor-
and-fragrance-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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